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Chemical and Regulatory Profile Comparison

The table below summarizes the key identifiers and regulatory standing of the three variants based on the latest

European Food Safety Authority (EFSA) assessment [1] [2].

Property Quizalofop-P-Ethyl Quizalofop-P-Tefuryl Propaquizafop
IUPAC Ethyl (2R)-2-{4-[(6- (RS)-tetrahydrofurfuryl 2-[(Isopropylideneamino)oxy]ethyl
Name chloroquinoxalin-2- (R)-2-[4-(6- (2R)-2-{4-[(6-chloro-2-
yl)oxy]phenoxy}propanoate chloroquinoxalin-2- quinoxalinyl)oxy]phenoxy}propanoate
[3] yloxy)phenoxy]propionate  [3]
[4]
CAS RN 100646-51-3 [3] 200509-41-7 [4] [3] 111479-05-1 [3]
Molecular  Information missing C22H21CIN20s [4] Information missing
Formula
Molecular  Information missing 428.89 [4] Information missing
Mass
Substance Aryloxyphenoxypropionate  Aryloxyphenoxypropionate  Aryloxyphenoxypropionate herbicide
Group herbicide [4] herbicide [4] (isopropylideneamino ester of

quizalofop) [3]
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Property Quizalofop-P-Ethyl Quizalofop-P-Tefuryl Propaquizafop
EU Approved; confirmatory Approved until at least 28 ~ Approved; confirmatory data gaps
Approval data gaps mostly Feb 2027 [1] [4] unaddressed [1]
Status unaddressed [1]
Residue "quizalofop (sum of "quizalofop (sum of "quizalofop (sum of quizalofop, its
Definition quizalofop, its salts, its quizalofop, its salts, its salts, its esters [including
esters [including esters [including propaquizafop] and its conjugates)”
propaquizafop] and its propaquizafop] and its [1]
conjugates)" [1] conjugates)" [1]

Analytical Methodology Overview

The search results reference analytical techniques but do not provide complete protocols. The following workflow

generalizes the methods cited in the literature.
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Click to download full resolution via product page

e Sample Preparation: For soil analysis, a common approach involves solid-liquid extraction with solvents
like acetone or acetonitrile, followed by a dehydration and clean-up step, potentially using a QUEChERS
method [3].

¢ Instrumental Analysis:

o LC-MSIMS (Liquid Chromatography-Tandem Mass Spectrometry): The most frequently used
technique for the quantitative determination and enforcement of Maximum Residue Levels (MRLS) [1]
[3].

o UHPLC-Orbitrap-MS (Ultra-High Performance Liquid Chromatography-Orbitrap Mass
Spectrometry): A high-resolution mass spectrometry method is applied for more comprehensive
analysis. It enables target analysis and retrospective screening for known and unknown metabolites
due to its high mass accuracy [3].
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Regulatory Assessment Summary

The EFSA considers these three variants together for risk assessment because they share a common residue

definition for monitoring and risk assessment [1] [2]. As of February 2024 [2]:

o Data Gaps: The 2024 EFSA opinion concluded that most confirmatory data gaps for plant commodities
remained unaddressed for all three variants. For animal commodities, data was only fully addressed for
some tissues (muscle, poultry liver, eggs) [1].

e Consumer Risk: Despite the data gaps, the short-term and long-term intake of residues from the use of
Quizalofop-P-Tefuryl is considered unlikely to present a risk to consumer health [1] [2].

 MRL Revisions: The new information submitted required a revision of existing MRLs for several
commodities. Further risk management decisions are needed, particularly for some animal liver and kidney
MRLs [1].

Key Insights and Data Gaps

e Shared Properties: All three compounds are aryloxyphenoxypropionate herbicides with a similar mode
of action, acting as systemic ACCase (acetyl-CoA carboxylase) inhibitors that disrupt fatty acid
biosynthesis in plants [4] [3].

¢ Metabolic Link: Propaquizafop is identified as an isopropylideneamino ester of quizalofop, and all
variants can degrade into common metabolites like quizalofop acid and 6-chloroquinoxalin-2-ol (CHQ)

[3].

 Major Data Gaps: The search results do not provide comparative experimental data on performance metrics
such as efficacy against specific weeds, half-life in different soils (DT50), or mobility (Koc). Detailed,
step-by-step experimental protocols for bioefficacy studies are also unavailable.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b540883#comparison-quizalofop-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties,

express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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